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Compound of Interest

Compound Name: G907

Cat. No.: B1654381

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the shelf life and optimal storage
conditions for the G907 epoxy series. Due to the limited availability of specific stability and
degradation data for the G907 product line, this document combines the available information
on G907 variants with established scientific principles and experimental methodologies for
determining the shelf life and understanding the degradation pathways of epoxy resins. This
guide is intended to provide a robust framework for handling and storing G907 epoxy to ensure
its performance and reliability in research and development applications.

Quantitative Data on G907 Epoxy Variants

The G907 series encompasses a range of epoxy adhesives with varying properties. The
following tables summarize the available technical data for several G907 formulations.

Table 1: Physical and Mechanical Properties of G907 Epoxy Variants
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Property G907-21 G907-24 G907-25 G907-31 G907-52
Color Milky White Transparent Transparent Clear Black
Mixed
Viscosity 100,000 12,000 200 5,500 4,000
(cps)
Specific
. 1.26 1.20 1.20 1.13 1.58
Gravity
Hardness
90 88 80 88 85
(Shore D)
Shear 3000 (alum to 3000 (Alum
_ - 4000 2500
Strength (psi)  alum) to Alum)
Operating
Temperature -551t0 135 -551t0 130 -65to 110 -65 to 130 -60 to 145
4
Table 2: Curing and Handling Properties of G907 Epoxy Variants
Property G907-21 G907-24 G907-25 G907-31 G907-52
Mix Ratio
(Resin:Harde
100:22 100:25 100:30 100:25 100:14
ner by
Weight)
Pot Life
) 30 20 120 30 30
(minutes)
Cure
Schedule 24 hours 24 hours 24 hours 24 hours 24 hours
(25°C)
Cure
Schedule 4 hours 4 hours 1-2 hours 1-4 hours 4 hours
(65°C)
© 2025 BenchChem. All rights reserved. 2/10 Tech Support


https://www.benchchem.com/product/b1654381?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1654381?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Shelf Life and Storage Conditions

While specific shelf-life data for the G907 series is not readily available in public literature, a
Material Safety Data Sheet for a generic "EPOXY 907 TWO PART ADHESIVE, PART A"
suggests a one-year shelf life and advises rotating stock. General guidance for epoxy resins
suggests that with proper storage, their shelf life can range from 6 to 12 months, and often
much longer.[1] For two-part epoxy systems, the resin and hardener components should be
stored in their original, tightly sealed containers in a cool, dry place.[1][2]

Recommended Storage Conditions:

o Temperature: Store at room temperature, generally between 18°C and 25°C (65°F and
77°F).[3] Avoid extreme heat and freezing temperatures. Repeated freeze-thaw cycles can
cause crystallization of the resin.[2]

e Humidity: Store in a dry environment with low humidity.[1]

o Containers: Keep containers tightly sealed to prevent moisture absorption and
contamination.[3]

 Light: Protect from direct sunlight.

Changes in the physical properties of the resin or hardener, such as color darkening (especially
of the hardener), crystallization, or a significant increase in viscosity, can indicate that the
epoxy has exceeded its effective shelf life. However, some of these changes, like color
darkening of the hardener, may not always affect the final cured properties.[2] A small test
batch should be mixed and cured to verify performance if there are any doubts about the
material's viability.[2]

Experimental Protocols for Shelf Life Determination

To rigorously determine the shelf life of an epoxy resin like G907, a series of accelerated aging
and characterization experiments would be necessary. The following are detailed
methodologies for key experiments that could be employed.

Accelerated Aging Protocol
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Objective: To simulate the effects of long-term storage at ambient conditions in a shorter
timeframe by exposing the epoxy to elevated temperatures.

Methodology:

o Sample Preparation: Store aliquots of the G907 resin and hardener in their original, sealed
containers.

e Aging Conditions: Place the containers in controlled temperature ovens at several elevated
temperatures (e.g., 40°C, 50°C, and 60°C). The temperatures should be chosen to
accelerate degradation without altering the primary degradation mechanism.

» Time Points: At regular intervals (e.g., 1, 2, 4, 8, and 12 weeks), remove a set of resin and
hardener samples from each temperature condition.

e Equilibration: Allow the samples to cool to room temperature for at least 24 hours before
testing.

e Analysis: Characterize the aged samples using the methods described below (viscosity,
bond strength, and spectroscopic analysis).

Viscosity Measurement

Objective: To quantify changes in the flow characteristics of the uncured resin and hardener as
a function of aging. An increase in viscosity is a common indicator of resin advancement or
degradation.

Methodology:
e |nstrumentation: Use a rotational viscometer or rheometer.

o Sample Preparation: Place a defined volume of the aged resin or hardener onto the
instrument's measurement plate.

» Test Parameters: Conduct the measurement at a constant temperature (e.g., 25°C). The
shear rate or rotational speed should be selected based on the initial viscosity of the material
and kept consistent across all measurements.
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» Data Collection: Record the viscosity in centipoise (cP) or Pascal-seconds (Pa:s).

Bond Strength Testing

Objective: To assess the performance of the cured epoxy after aging of the individual
components. A decrease in bond strength is a critical indicator of degradation.

Methodology:

o Substrate Preparation: Prepare standard test substrates, such as aluminum or steel
coupons, by cleaning and abrading the surface to ensure consistent bonding.

» Adhesive Mixing and Application: Mix the aged resin and hardener according to the specified
weight ratio. Apply a uniform layer of the mixed epoxy to the bonding area of the substrates
to create lap shear specimens.

e Curing: Cure the bonded specimens according to the recommended cure schedule (e.g., 24
hours at 25°C).

e Testing: Use a universal testing machine to pull the lap shear specimens to failure.

o Data Analysis: Record the shear strength in megapascals (MPa) or pounds per square inch
(psi).

Spectroscopic Analysis (FTIR)

Objective: To identify chemical changes in the epoxy resin and hardener as a result of aging.
Fourier Transform Infrared (FTIR) spectroscopy can detect changes in functional groups,
indicating degradation or polymerization.

Methodology:

e Instrumentation: Use an FTIR spectrometer with an Attenuated Total Reflectance (ATR)
accessory.

o Sample Preparation: Place a small amount of the aged liquid resin or hardener directly on
the ATR crystal.
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o Data Acquisition: Collect the infrared spectrum over a range of approximately 4000 to 400

cm™1,

o Data Analysis: Analyze the spectra for changes in the intensity or position of key peaks, such
as the epoxide ring (~915 cm~1), hydroxyl groups (~3400 cm~1), and carbonyl groups (~1720
cm~1), which can indicate hydrolysis, oxidation, or other degradation reactions.

Visualization of Epoxy Chemistry and Workflow
Epoxy Curing Reaction

The curing of a typical bisphenol A-based epoxy resin with an amine hardener involves the
opening of the epoxide ring by the amine. This process forms a highly cross-linked, three-
dimensional network, which gives the cured epoxy its robust mechanical and thermal
properties.
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Epoxy Curing Mechanism

Epoxy Resin Amine Hardener
(with epoxide groups) (with amine groups)

Process

Mixing |-

'

Curing
(Ring-opening reaction)

Product

Cross-linked Polymer Network
(Cured Epoxy)

© 2025 BenchChem. All rights reserved. 7/10 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1654381?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Shelf-Life Determination Workflow
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Representative Epoxy Degradation Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [G907 Epoxy: A Technical Guide to Shelf Life and
Storage]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1654381#shelf-life-and-storage-conditions-for-g907-

epoxy]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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